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Cat. No.: B1667016 Get Quote

Introduction

"Amberline" does not appear to be a singular product within the drug development pipeline but

is referenced as a brand or type of resin used in analytical chemistry, specifically in Solid Phase

Extraction (SPE) applications. Case studies primarily focus on the use of Amberline-branded

resins, such as Amberline XAD and Amberline GC-50, for the separation and purification of

specific analytes from complex matrices. This guide compares the utility of Amberline resins

with other SPE sorbents based on available experimental findings.

Comparative Performance of SPE Sorbents
While direct, comprehensive quantitative comparisons are limited in the provided literature, the

following table summarizes the applications and findings related to Amberline and other SPE

materials.
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Sorbent/Resin Application Matrix Key Findings Reference

Amberline XAD

Removal and

enrichment of

analytes

Honey

Used as a non-

ionic polystyrene

sorbent for

sample

preparation.[1]

Amberline GC-50
Determination of

histamine
Seafood

Mentioned as a

resin for ion-

exchange

chromatography.

[2]

Dowex 50WX8

Removal and

enrichment of

analytes

Honey

A strongly acidic

ion-exchange

resin used for

sample

preparation.[1]

Bond Elut C18

Removal and

enrichment of

analytes

Honey

A reversed-

phase sorbent

used for SPE.[1]

C18 and OASIS
Purification of

polyphenols
Tobacco

Found to speed

up the

purification

process and

simplify the SPE

operation.[3]

Experimental Protocols
Protocol 1: Determination of Polyphenols in Tobacco using SPE

This protocol outlines the Solid Phase Extraction (SPE) method used for the purification of

polyphenols from tobacco samples before UPLC/MS/MS analysis.[3]

1. Sample Preparation:
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20 g of tobacco samples were milled to a 60 mesh powder.
The powder was conditioned at 22°C and 60% relative humidity for at least 24 hours.

2. Solid Phase Extraction (SPE):

Different SPE cartridges were investigated: C18, NH2, SAX, and OASIS.
The cartridges were activated by washing with 3 mL of methanol and 3 mL of deionized
water.
The sample extract was applied to the preconditioned cartridge.
Analytes were eluted after a washing step.

3. UPLC/MS/MS Analysis:

The purified extract was analyzed for polyphenols.
The mobile phase composition was optimized to improve sensitivity and peak shape. An
increase in the volume fraction of ammonium acetate in the mobile phase led to poor
separation and peak tailing.[3]
All analytes were separated and determined within 2 minutes.[3]
The limit of detection was 0.05 ng/mL.[3]

Protocol 2: Determination of Acaricide Residues in Honey using SPE

This protocol describes an SPE method followed by HPLC for the analysis of acaricide

residues in honey.

1. Sample Preparation:

Honey sample was buffered at pH 6.

2. Solid Phase Extraction (SPE):

A C18 sorbent was used.
The sorbent was preconditioned.
The buffered honey sample was applied to the cartridge.
A washing step was performed with 1 ml of a tetrahydrofuran (THF)-phosphate buffer mixture
(10:90, v/v).
The analytes were eluted with 1 ml of THF.

3. HPLC Analysis:
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The extract was evaporated to dryness and reconstituted in the mobile phase.
Chromatography was performed on a reversed-phase C18 column with diode array
detection.
Recoveries for more polar acaricides were higher than 80%, and 60-70% for more apolar
ones.[1]
Limits of detection ranged from 1 to 200 ng/g.[1]

Visualizing Experimental Workflows
General Workflow for Solid Phase Extraction (SPE)

The following diagram illustrates the typical workflow for Solid Phase Extraction (SPE), a

technique where Amberline resins are utilized.
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A generalized workflow for Solid Phase Extraction (SPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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